Cas no 61447-96-9 (3-Cyclohexene-1-carboxaldehyde, 6-methyl-4,6-bis(4-methylpentyl)-)

• Product Name: 3-Cyclohexene-1-carboxaldehyde, 6-methyl-4,6-bis(4-methylpentyl)-
• CAS No: 61447-96-9
• MF: C₂₀H₃₆O
• MW: 292.49924659729
• CID: 479006
• PubChem ID: 71395785
• Update Time: 2025-04-19

3-Cyclohexene-1-carboxaldehyde, 6-methyl-4,6-bis(4-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxaldehyde, 6-methyl-4,6-bis(4-methylpentyl)-
• 6-methyl-4,6-bis(4-methylpentyl)cyclohex-3-ene-1-carbaldehyde
• DTXSID50817387
• 61447-96-9

• Inchi： 1S/C20H36O/c1-16(2)8-6-10-18-11-12-19(15-21)20(5,14-18)13-7-9-17(3)4/h11,15-17,19H,6-10,12-14H2,1-5H3
• InChI Key： OQVSZMZREUHXDO-UHFFFAOYSA-N
• SMILES： O=CC1CC=C(CCCC(C)C)CC1(C)CCCC(C)C

Computed Properties

• Exact Mass: 292.27678
• Monoisotopic Mass: 292.276615768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07